Cas no 77733-16-5 (23,25-Dihydroxy Vitamin D3)

• Product Name: 23,25-Dihydroxy Vitamin D3
• CAS No: 77733-16-5
• MF: C₂₇H₄₄O₃
• MW: 416.636468887329
• CID: 568701
• Update Time: 2025-04-19

23,25-Dihydroxy Vitamin D3 Chemical and Physical Properties

Names and Identifiers

• 2,4-Heptanediol,2-methyl-6-[(1R,3aS,4E,7aR)-octahydro-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylenecyclohexylidene]ethylidene]-7a-methyl-1H-inden-1-yl]-,(6R)-
• 23,25-Dihydroxy Vitamin D3
• 2,4-Heptanediol,2-methyl-6-[(1R,3aS,4E,7aR)-octahydro-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylenecyclohexylidene]ethylidene]-7a-met
• (23S)-23,25-Dihydroxycholecalciferol
• (6R)-6-[(1R,3aR,4E,7aR)-4-[(2Z)-2-[(5R)-5-hydroxy-2-methylidene-cyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methyl-heptane-2,4-diol
• 23S,25-dihydroxyvitamin D3

• Inchi： 1S/C27H44O3/c1-18-8-11-22(28)16-21(18)10-9-20-7-6-14-27(5)24(12-13-25(20)27)19(2)15-23(29)17-26(3,4)30/h9-10,19,22-25,28-30H,1,6-8,11-17H2,2-5H3/b20-9+,21-10-/t19-,22+,23?,24-,25+,27-/m1/s1
• InChI Key： JVBPQHSRTHJMLM-KROKRKHLSA-N
• SMILES： OC(CC(C)(C)O)C[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)CC[C@@H](C\3)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 416.32900

Experimental Properties

• PSA: 60.69000
• LogP: 5.70470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives